Cas no 20602-80-6 (2-Propenamide,N-(1-oxo-2-propen-1-yl)-)

2-Propenamide,N-(1-oxo-2-propen-1-yl)- structure
20602-80-6 structure
Product Name:2-Propenamide,N-(1-oxo-2-propen-1-yl)-
CAS No:20602-80-6
MF:C6H7NO2
MW:125.125281572342
CID:277023
PubChem ID:88612
Update Time:2025-04-19

2-Propenamide,N-(1-oxo-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-(1-oxo-2-propen-1-yl)-
    • N-prop-2-enoylprop-2-enamide
    • 2-Propenamide, N-(1-oxo-2-propenyl)-
    • Diacrylamide
    • N-acryloylprop-2-enamide
    • 20602-80-6
    • UNII-8TK4ZYY6MC
    • DTXSID3066633
    • CHDKQNHKDMEASZ-UHFFFAOYSA-N
    • SCHEMBL26217
    • 2-Propenamide, N-(1-oxo-2-propen-1-yl)-
    • NS00026698
    • EINECS 243-912-6
    • 8TK4ZYY6MC
    • Inchi: 1S/C6H7NO2/c1-3-5(8)7-6(9)4-2/h3-4H,1-2H2,(H,7,8,9)
    • InChI Key: CHDKQNHKDMEASZ-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC(C=C)=O

Computed Properties

  • Exact Mass: 125.047678
  • Monoisotopic Mass: 125.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.035
  • Boiling Point: 211.8°Cat760mmHg
  • Flash Point: 98°C
  • Refractive Index: 1.457

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